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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid-d3

Cat. No.: B12396477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2,6-
Dichlorobenzoic acid-d3, a deuterated analog of 2,6-Dichlorobenzoic acid. This document

includes a summary of its physical and chemical properties, detailed experimental protocols for

its analysis, and insights into its metabolic context.

Core Chemical Properties
2,6-Dichlorobenzoic acid-d3 is a stable isotope-labeled compound valuable in various

research applications, including metabolic studies and as an internal standard in analytical

chemistry.[1]

Table 1: Physical and Chemical Properties of 2,6-Dichlorobenzoic acid and its d3-Isotopologue
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Property 2,6-Dichlorobenzoic acid
2,6-Dichlorobenzoic acid-
d3

Molecular Formula C₇H₄Cl₂O₂ C₇HD₃Cl₂O₂[1]

Molecular Weight 191.01 g/mol 194.03 g/mol [1]

CAS Number 50-30-6 1219805-50-1[1]

Appearance
White to beige crystalline

powder or needles.[2]

Not specified, likely similar to

the non-deuterated form.

Melting Point 139-142 °C[3]
Not specified, likely similar to

the non-deuterated form.

Water Solubility 0.1-1 g/100 mL at 19 °C[2]
Not specified, likely similar to

the non-deuterated form.

pKa 1.69 ± 0.10[2]
Not specified, likely similar to

the non-deuterated form.

Spectroscopic and Chromatographic Data
Detailed analytical data is crucial for the identification and quantification of 2,6-
Dichlorobenzoic acid-d3.

Table 2: Summary of Spectroscopic and Chromatographic Data
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Technique
Data for 2,6-Dichlorobenzoic acid (as
reference)

¹H NMR
Chemical shifts are observed for the aromatic

protons.

¹³C NMR
Signals corresponding to the seven carbon

atoms are observed.

Mass Spectrometry (EI)

Molecular ion peak at m/z 190, with

characteristic isotopic peaks for two chlorine

atoms. Major fragments at m/z 173 ([M-OH]⁺)

and 145 ([M-COOH]⁺).[4]

Infrared (IR) Spectroscopy

Characteristic peaks for O-H stretching of the

carboxylic acid, C=O stretching, and C-Cl

stretching.

High-Performance Liquid Chromatography

(HPLC)

Retention time is dependent on the specific

column and mobile phase used. A reverse-

phase method is suitable.[5]

Experimental Protocols
The following are detailed methodologies for key experiments related to 2,6-Dichlorobenzoic
acid-d3.

Synthesis of 2,6-Dichlorobenzoic acid
While a specific protocol for the d3-analog is not readily available, the following procedure for

the non-deuterated compound can be adapted using deuterated starting materials.

Protocol 1: Synthesis via Chlorination of 2,6-Dichlorobenzaldehyde

This method involves the chlorination of 2,6-dichlorobenzaldehyde followed by hydrolysis.[3]

Step 1: Generation of 2,6-Dichlorobenzoyl chloride: 2,6-Dichlorobenzaldehyde is chlorinated

with chlorine gas in an organic solvent to produce 2,6-dichlorobenzoyl chloride.
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Step 2: Hydrolysis: A predetermined amount of water is slowly added to the 2,6-

dichlorobenzoyl chloride. The mixture is heated to reflux for 1-1.5 hours. After cooling to 25

°C, the resulting 2,6-dichlorobenzoic acid is collected by filtration.

High-Performance Liquid Chromatography (HPLC)
Analysis
This reverse-phase HPLC method is suitable for the analysis of 2,6-Dichlorobenzoic acid and

can be applied to its deuterated form.[5]

Column: Newcrom R1 reverse-phase column.[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier. For mass

spectrometry compatibility, formic acid should be used instead of phosphoric acid.[5]

Detection: UV detection at an appropriate wavelength.

Application: This method is scalable for preparative separation to isolate impurities and is

also suitable for pharmacokinetic studies.[5]

Mass Spectrometry (MS) Analysis
The following outlines a general procedure for obtaining a mass spectrum.

Instrumentation: A mass spectrometer capable of electron ionization (EI).

Sample Introduction: The sample can be introduced via a direct insertion probe or through a

gas chromatograph (GC-MS).

Ionization: Standard electron ionization at 70 eV.

Analysis: The resulting mass spectrum will show the molecular ion and characteristic

fragment ions. For 2,6-Dichlorobenzoic acid-d3, the molecular ion peak is expected at m/z

193.

Nuclear Magnetic Resonance (NMR) Spectroscopy
General guidance for obtaining ¹H and ¹³C NMR spectra.
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Solvent: A suitable deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆

(DMSO-d₆).

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

Analysis: For 2,6-Dichlorobenzoic acid-d3, the proton NMR spectrum will be simplified due

to the deuterium substitution on the aromatic ring. The ¹³C NMR spectrum will show signals

for all carbon atoms, with those bonded to deuterium potentially showing splitting depending

on the spectrometer's capabilities.

Isotopic Purity Assessment
The isotopic purity of 2,6-Dichlorobenzoic acid-d3 can be determined using mass

spectrometry or NMR.

Mass Spectrometry: High-resolution mass spectrometry can be used to determine the

relative abundance of the deuterated and non-deuterated molecular ions.[6]

NMR Spectroscopy: Quantitative ¹H NMR (qNMR) can be used by comparing the integral of

the remaining proton signals to an internal standard.[7]

Stability Assessment
A stability-indicating HPLC method can be used to assess the stability of 2,6-Dichlorobenzoic
acid-d3 under various conditions (e.g., pH, temperature, light).

Method: The HPLC method described in section 3.2 can be employed.

Procedure: Solutions of the compound are stored under the desired conditions for specific

time intervals. The samples are then analyzed by HPLC, and the peak area of the parent

compound is compared to its initial peak area to determine the extent of degradation.

Signaling Pathways and Workflows
Metabolic Pathway of Dichlobenil
2,6-Dichlorobenzoic acid is a metabolite of the herbicide Dichlobenil (2,6-dichlorobenzonitrile).

The metabolic transformation is primarily carried out by soil bacteria.[2]
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Dichlobenil
(2,6-dichlorobenzonitrile)
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(2,6-dichlorobenzamide)

Nitrile Hydratase 2,6-Dichlorobenzoic acidAmidase Further Degradation
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Monooxygenase

Click to download full resolution via product page

Metabolic conversion of Dichlobenil to 2,6-Dichlorobenzoic acid.

Bacterial Degradation of 2,6-Dichlorobenzoic Acid
Certain bacteria can further degrade 2,6-Dichlorobenzoic acid through hydroxylation and

subsequent ring cleavage.[8]

2,6-Dichlorobenzoic acid

3-Hydroxy-2,6-dichlorobenzoic acid

Monooxygenase

Ring Cleavage Products

Dioxygenase

Mineralization
(CO₂, H₂O, Cl⁻)

Click to download full resolution via product page

Bacterial degradation pathway of 2,6-Dichlorobenzoic acid.

Experimental Workflow for Purity Analysis
The following diagram illustrates a typical workflow for determining the purity of a 2,6-
Dichlorobenzoic acid-d3 sample.
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2,6-Dichlorobenzoic acid-d3 Sample

Sample Preparation
(Dissolution in appropriate solvent)

HPLC Analysis
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Mass Spectrometry
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NMR Spectroscopy
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Final Purity Report
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Workflow for the purity analysis of 2,6-Dichlorobenzoic acid-d3.

Safety Information
2,6-Dichlorobenzoic acid is classified as an irritant. The following hazard statements apply to

the non-deuterated form and should be considered for the d3-analog as well:

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), should be followed when handling this compound.

Work should be conducted in a well-ventilated area.

Applications in Research
2,6-Dichlorobenzoic acid and its derivatives are utilized in various research and development

areas:
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Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of various

pharmaceutical compounds, including Lux-S enzyme inhibitors, which are being investigated

as potential novel antibiotics.[10]

Agrochemicals: It is a known environmental transformation product of the herbicide

Dichlobenil.[9]

Organic Synthesis: The presence of multiple reactive sites makes it a versatile building block

for the synthesis of complex organic molecules.[11]

This technical guide provides a foundational understanding of the chemical properties and

analytical methodologies for 2,6-Dichlorobenzoic acid-d3. For specific applications, further

optimization of the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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